Cas no 2138048-61-8 (3-[Butyl(ethyl)amino]-4-propylcyclohexan-1-ol)

• Product Name: 3-[Butyl(ethyl)amino]-4-propylcyclohexan-1-ol
• CAS No: 2138048-61-8
• MF: C₁₅H₃₁NO
• MW: 241.412744760513
• CID: 6004351
• PubChem ID: 165497911
• Update Time: 2025-11-01

3-[Butyl(ethyl)amino]-4-propylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1160576
• 3-[butyl(ethyl)amino]-4-propylcyclohexan-1-ol
• 2138048-61-8
• 3-[Butyl(ethyl)amino]-4-propylcyclohexan-1-ol

• Inchi： 1S/C15H31NO/c1-4-7-11-16(6-3)15-12-14(17)10-9-13(15)8-5-2/h13-15,17H,4-12H2,1-3H3
• InChI Key： LLSBTQMOFNYFDO-UHFFFAOYSA-N
• SMILES： OC1CCC(CCC)C(C1)N(CC)CCCC

Computed Properties

• Exact Mass: 241.240564612g/mol
• Monoisotopic Mass: 241.240564612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-[Butyl(ethyl)amino]-4-propylcyclohexan-1-ol

Professional Introduction to 3-[Butyl(ethyl)amino]-4-propylcyclohexan-1-ol (CAS No. 2138048-61-8)

3-[Butyl(ethyl)amino]-4-propylcyclohexan-1-ol, identified by its CAS number 2138048-61-8, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its cyclohexane backbone substituted with both butyl(ethyl)amino and propyl groups, has garnered attention due to its structural complexity and potential biological activities. The unique arrangement of these functional groups suggests a diverse range of interactions with biological targets, making it a valuable candidate for further investigation in drug discovery and molecular pharmacology.

The compound's structure, featuring a cyclohexane ring modified at the 1-position with an alcohol group and at the 3-position with a N-butyl(ethyl)amino moiety, along with a propyl substituent at the 4-position, contributes to its distinct chemical properties. Such structural features are often exploited in the design of bioactive molecules to enhance binding affinity, selectivity, and pharmacokinetic profiles. The presence of both alkyl and amino functionalities provides multiple sites for interaction with biological systems, potentially enabling a wide spectrum of therapeutic applications.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurological and inflammatory pathways. The structural motif of 3-[Butyl(ethyl)amino]-4-propylcyclohexan-1-ol bears resemblance to certain classes of compounds known to interact with central nervous system receptors. Specifically, the N-butyl(ethyl)amino group is reminiscent of structures found in drugs that influence neurotransmitter release or receptor function. Preliminary studies suggest that derivatives of this class may exhibit properties relevant to conditions such as anxiety disorders, pain management, and neurodegenerative diseases.

The cyclohexane ring itself is a common scaffold in medicinal chemistry due to its ability to mimic the conformational flexibility of natural biomolecules. The propyl group at the 4-position adds further complexity, potentially influencing solubility and metabolic stability. These features make 3-[Butyl(ethyl)amino]-4-propylcyclohexan-1-ol an intriguing candidate for structure-activity relationship (SAR) studies aimed at optimizing pharmacological properties. By systematically modifying substituents on this core structure, researchers can gain insights into how specific functional groups contribute to overall biological activity.

The synthesis of 3-[Butyl(ethyl)amino]-4-propylcyclohexan-1-ol presents unique challenges due to the need for precise regioselective functionalization of the cyclohexane ring. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions or asymmetric hydrogenation, may be employed to achieve the desired regiochemistry. The development of efficient synthetic routes is crucial for both academic research and potential industrial applications, as scalable production methods are essential for further characterization and commercialization efforts.

Electrochemical studies have shown promise in evaluating the reactivity and stability of compounds like 3-[Butyl(ethyl)amino]-4-propylcyclohexan-1-ol under various conditions. These investigations can provide critical data on redox potentials and electrochemical behavior, which are often relevant for drug delivery systems and therapeutic mechanisms involving redox processes. Additionally, spectroscopic techniques such as NMR and mass spectrometry have been instrumental in elucidating the molecular structure and dynamics of this compound.

The potential applications of 3-[Butyl(ethyl)amino]-4-propylcyclohexan-1-ol extend beyond traditional pharmacological uses. Its unique structural features make it suitable for exploring novel therapeutic strategies in areas such as immunomodulation and anti-inflammatory treatments. Research indicates that certain derivatives may interact with immune cell signaling pathways without causing significant side effects observed with existing treatments. This opens up avenues for developing next-generation immunotherapeutics that leverage the compound's inherent biological compatibility.

The computational modeling of 3-[Butyl(ethyl)amino]-4-propylcyclohexan-1-ol has revealed insights into its potential binding modes with biological targets. Molecular docking simulations have been used to predict interactions with enzymes and receptors involved in metabolic pathways or neurotransmitter systems. These virtual screening approaches can accelerate the identification of lead compounds for further experimental validation, reducing the time and cost associated with traditional high-throughput screening methods.

In conclusion, 3-[Butyl(ethyl)amino]-4-propylcyclohexan-1-ol (CAS No. 2138048-61-8) represents a promising candidate for further exploration in chemical biology and drug discovery. Its complex structure offers multiple opportunities for functionalization and interaction with biological systems, making it a valuable tool for researchers investigating neurological disorders, inflammatory conditions, and other therapeutic areas. Continued investigation into this compound holds promise for advancing our understanding of molecular mechanisms underlying human health and disease.